![molecular formula C6H8N2 B017607 3-Amino-4-methylpyridine CAS No. 3430-27-1](/img/structure/B17607.png)
3-Amino-4-methylpyridine
Overview
Description
3-Amino-4-methylpyridine (3-AMP) is an organic compound that belongs to the pyridine family. It is an important intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, dyes, and agrochemicals. 3-AMP is a versatile building block for the synthesis of a variety of compounds, including those used in the pharmaceutical and agrochemical industries. It is also used in the synthesis of various polymers, as well as in the production of polyurethanes, polyesters, and polyamides.
Scientific Research Applications
Neurotransmitter Release : Aminopyridines, including 3-Amino-4-methylpyridine, can directly stimulate high voltage-activated calcium channels, enhancing neurotransmitter release. This challenges the conventional view that they facilitate synaptic and neuromuscular transmission by blocking Kv channels (Wu, Li, Chen, & Pan, 2009).
Potential for Therapy and Imaging : Novel 4-aminopyridine derivatives, including 3-methyl-4-aminopyridine (3Me4AP), show potential for therapy and imaging, being significantly more potent than 4AP and 3F4AP (Rodríguez-Rangel et al., 2020).
Therapy in Multiple Sclerosis : 3Me4AP, a derivative of this compound, shows promise for therapy and imaging in multiple sclerosis (Rodríguez-Rangel et al., 2019).
Fluorescent Probes : Derivatives of this compound, such as 3-[(alkylamino)methylene]-6-methylpyridine-2,4(1H,3H)-diones, have potential as fluorescent probes for analyzing specific compounds (Prior et al., 2014).
Potassium Channel Blockage : Aminopyridines selectively block potassium channels in squid axon membranes, with different compounds showing varying interaction patterns and potency (Yeh, Oxford, Wu, & Narahashi, 1976).
Inflammatory Diseases : 2-Amino-4-methylpyridine can effectively reduce nitrite levels in mouse macrophages, suggesting its potential as a therapeutic agent for inflammatory diseases (Faraci et al., 1996).
Corrosion Inhibition : This compound has been shown to inhibit mild steel corrosion in acidic environments, suggesting its potential use as a corrosion inhibitor (Mert et al., 2014).
Antimicrobial Activity : Silver complexes with 2-amino-3-methylpyridine exhibit significant antimicrobial activity against bacteria and yeasts (Abu-Youssef et al., 2010).
Cancer Treatment Potential : Derivatives of 3-Amino-2-methylpyridine, such as BAZ2B bromodomain ligands, show promising binding modes and potential therapeutic applications in cancer treatment (Marchand, Lolli, & Caflisch, 2016).
Electron Impact Studies : The valence electrons in 2-amino-3-methylpyridine and 3-methylpyridine are preferentially released through Auger electron emission at the nitrogen edge, leading to increased fragmentation yields (Okada, Sakai, & Ohno, 2008).
Mechanism of Action
Target of Action
3-Amino-4-methylpyridine is a chemical compound that is used as an intermediate in the synthesis of various pharmaceuticals . .
Mode of Action
It is known to be used in the synthesis of other compounds, such as 2-chlorin-3-amido-4-methyl pyridine . This suggests that it may interact with its targets through chemical reactions to form new compounds.
Biochemical Pathways
It is known to be involved in the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
As a chemical intermediate, it is likely to contribute to the biological activity of the final compounds it helps synthesize .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, the Suzuki–Miyaura cross-coupling reaction, in which it is involved, is known to be influenced by factors such as temperature and the presence of other chemicals .
Safety and Hazards
Future Directions
Multidrug-resistant (MDR) pathogens have created a fatal problem for human health and antimicrobial treatment. Among the currently available antibiotics, many are inactive against MDR pathogens. In this context, heterocyclic compounds/drugs play a vital role . Thus, it is very much essential to explore new research to combat the issue .
Biochemical Analysis
Biochemical Properties
It is known that it can be synthesized through the reaction of 4-methylpyridine and N2O5
Cellular Effects
It is known that it can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that it can exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that it has a melting point of 102-107 °C and a boiling point of 254°C
Dosage Effects in Animal Models
It is known that it can have toxic effects
Metabolic Pathways
It is known that it can be involved in the synthesis of anti-AIDS pharmaceutical nevirapine
Transport and Distribution
It is known that it is soluble in organic solvents
Subcellular Localization
properties
IUPAC Name |
4-methylpyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-5-2-3-8-4-6(5)7/h2-4H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBKMZYWDWWIWEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20187867 | |
Record name | 3-Pyridinamine, 4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20187867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3430-27-1 | |
Record name | 3-Amino-4-methylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3430-27-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Pyridinamine, 4-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003430271 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Pyridinamine, 4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20187867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-PYRIDINAMINE, 4-METHYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9HN55RQ07B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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